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Introduction

GSK467 is a potent and selective, cell-penetrant inhibitor of KDM5B (also known as JARID1B

or PLU1), a histone demethylase that plays a crucial role in cancer progression.[1] KDM5B

removes methyl groups from lysine 4 on histone H3 (H3K4), a mark associated with active

gene transcription. By inhibiting KDM5B, GSK467 can alter gene expression, leading to anti-

proliferative effects in various cancer cell lines.[1] These application notes provide detailed

protocols for utilizing GSK467 in common in vitro cell culture assays to assess its therapeutic

potential.

Mechanism of Action

GSK467 selectively targets the 2-oxoglutarate (2-OG) binding pocket of the KDM5B enzyme.

[1] This inhibition leads to an increase in the global levels of H3K4 trimethylation (H3K4me3),

thereby reactivating the expression of tumor suppressor genes that are silenced in cancer
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cells. The downstream effects of KDM5B inhibition by GSK467 include the suppression of cell

proliferation, colony formation, invasion, and migration in cancer cells.[1]

Quantitative Data Summary
Parameter Value Cell Line(s) Reference

Ki (KDM5B) 10 nM N/A [1]

IC50 (KDM5B) 26 nM (0.026 µM) N/A [1][2]

Selectivity >180-fold vs KDM4C N/A [1]

Cell Proliferation IC50 >50 µM
MM.1S (Multiple

Myeloma)
[1]

Signaling Pathway
The signaling pathway affected by GSK467 centers on its inhibition of KDM5B. This leads to

alterations in gene expression that impact key cancer-related pathways. In hepatocellular

carcinoma (HCC), GSK467 has been shown to inhibit the YTHDF3/ITGA6 axis by promoting

the expression of miR-448. In other cancers, KDM5B is known to regulate the PI3K/AKT

pathway and the expression of genes like BRCA1, HOXA5, and cyclin D1.
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Caption: GSK467 inhibits KDM5B, altering gene expression and downstream cancer pathways.
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Experimental Protocols
Cell Proliferation Assay (MTT Assay)
This protocol is designed to assess the effect of GSK467 on the proliferation of cancer cells.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the

metabolic activity of viable cells.

Materials:

GSK467 (solubilized in DMSO)

Cancer cell lines (e.g., MM.1S, HCC cell lines)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

96-well clear flat-bottom plates

MTT solution (5 mg/mL in PBS, sterile filtered)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

Phosphate Buffered Saline (PBS)

Multichannel pipette

Plate reader (absorbance at 570 nm)

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

medium.

Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.
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GSK467 Treatment:

Prepare serial dilutions of GSK467 in complete medium. A suggested concentration range

is 0-100 µM.[1] Include a vehicle control (DMSO) at the same concentration as the highest

GSK467 treatment.

Carefully remove the medium from the wells and add 100 µL of the GSK467 dilutions.

Incubate for the desired treatment period (e.g., 6 days for MM.1S cells).[1]

MTT Addition:

After the incubation period, add 10 µL of MTT solution to each well.

Incubate for 4 hours at 37°C, 5% CO2, protected from light.

Formazan Solubilization:

Carefully remove the medium containing MTT.

Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Incubate for 15 minutes at room temperature on an orbital shaker, protected from light.

Data Acquisition:

Measure the absorbance at 570 nm using a plate reader.
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Seed cells in 96-well plate

Incubate for 24h

Treat with GSK467 (0-100 µM)

Incubate for 6 days

Add MTT solution

Incubate for 4h

Add solubilization solution

Measure absorbance at 570 nm

 

Seed cells at low density in 6-well plates

Treat with GSK467

Incubate for 10-14 days

Fix and stain colonies

Count colonies
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Migration Assay Invasion Assay

Seed cells in serum-free medium
+ GSK467 in upper chamber

Add complete medium
to lower chamber

Incubate for 24-48h

Fix and stain migrated cells

Quantify by counting

Coat insert with Matrigel

Seed cells in serum-free medium
+ GSK467 in upper chamber

Add complete medium
to lower chamber

Incubate for 24-48h

Fix and stain invaded cells

Quantify by counting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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